![molecular formula C17H21NO3 B3154172 N-(2-hydroxy-3-(naphthalen-1-yloxy)propyl)-n-isopropylformamide CAS No. 77252-87-0](/img/structure/B3154172.png)
N-(2-hydroxy-3-(naphthalen-1-yloxy)propyl)-n-isopropylformamide
Overview
Description
Scientific Research Applications
Nitrosamine Impurity Detection
Nitrosamines are potentially mutagenic and carcinogenic compounds. Since 2018, they have been found in various pharmaceutical classes. Efforts to mitigate their presence while ensuring safe access to medications continue. Propranolol Impurity, specifically N-nitroso-propranolol, was recalled in 2022 due to its detection in drug products . Analytical methods, such as Ultra-Performance Liquid Chromatography (UPLC) with mass spectrometry, are crucial for detecting and quantifying these impurities.
Carcinogenicity Assessment
Understanding the carcinogenic potential of N-nitroso-propranolol is essential. Regulatory agencies now use an expanded structure-activity relationship (SAR) approach, categorizing nitrosamines based on carcinogenicity data. Researchers investigate the compound’s impact on cell lines, animal models, and epidemiological studies to assess its potential risk .
Mechanism of Action
Pharmacokinetics
Propranolol Impurity exhibits certain ADME (Absorption, Distribution, Metabolism, and Excretion) properties that impact its bioavailability. It is well absorbed after oral administration, but its bioavailability is significantly reduced due to extensive first-pass metabolism in the liver . The compound is extensively metabolized by the liver, primarily by CYP1A2 and CYP2D6 enzymes . The elimination half-life of propranolol is about 4-5 hours .
Action Environment
Environmental factors can influence the action, efficacy, and stability of Propranolol Impurity. For instance, genetic factors can affect the metabolism of the drug, with certain genetic variants of the metabolizing enzymes leading to altered drug response . Additionally, factors like diet and concurrent medications can also impact the drug’s absorption and metabolism .
properties
IUPAC Name |
N-(2-hydroxy-3-naphthalen-1-yloxypropyl)-N-propan-2-ylformamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO3/c1-13(2)18(12-19)10-15(20)11-21-17-9-5-7-14-6-3-4-8-16(14)17/h3-9,12-13,15,20H,10-11H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYXSVEOUQCJDND-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(CC(COC1=CC=CC2=CC=CC=C21)O)C=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601160524 | |
Record name | N-[2-Hydroxy-3-(1-naphthalenyloxy)propyl]-N-(1-methylethyl)formamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601160524 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-hydroxy-3-(naphthalen-1-yloxy)propyl)-n-isopropylformamide | |
CAS RN |
77252-87-0 | |
Record name | N-[2-Hydroxy-3-(1-naphthalenyloxy)propyl]-N-(1-methylethyl)formamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=77252-87-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-[2-Hydroxy-3-(1-naphthalenyloxy)propyl]-N-(1-methylethyl)formamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601160524 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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